Cas no 111264-00-7 (Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester)

Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester structure
111264-00-7 structure
Product Name:Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester
CAS No:111264-00-7
MF:C32H40O4S
MW:520.722608566284
CID:1196737
PubChem ID:20195376
Update Time:2025-04-20

Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester
    • (2-oxo-1,2-diphenylethyl) 2-dodecylbenzenesulfonate
    • DTXSID20603411
    • 2-Oxo-1,2-diphenylethyl 2-dodecylbenzene-1-sulfonate
    • SCHEMBL9651409
    • 111264-00-7
    • Inchi: 1S/C32H40O4S/c1-2-3-4-5-6-7-8-9-10-13-20-27-21-18-19-26-30(27)37(34,35)36-32(29-24-16-12-17-25-29)31(33)28-22-14-11-15-23-28/h11-12,14-19,21-26,32H,2-10,13,20H2,1H3
    • InChI Key: WJCPFFCKFNLHFC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 520.2649
  • Monoisotopic Mass: 520.26473093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 17
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd